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Compound of Interest

Compound Name: ARQ-751

Cat. No.: B1192151 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ARQ-751, also known as Vevorisertib, is a potent and selective allosteric pan-AKT inhibitor.[1]

[2] It targets the serine/threonine kinase AKT (protein kinase B), a critical node in the PI3K/AKT

signaling pathway, which is frequently dysregulated in various cancers.[3][4][5] Accurate

preparation of ARQ-751 stock solutions is paramount for obtaining reliable and reproducible

results in in vitro assays. This document provides a detailed protocol for the preparation,

storage, and handling of ARQ-751 stock solutions.

ARQ-751 Properties
A summary of the key chemical and biological properties of ARQ-751 is presented in the table

below.
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Property Value Reference

Synonyms Vevorisertib, MK-4440 [1]

CAS Number 1416775-46-6 [1]

Molecular Formula C₃₅H₃₈N₈O [1]

Molecular Weight 586.73 g/mol [1][6]

Appearance Solid powder [1]

Purity >98% [1]

Solubility Soluble in DMSO [1][7]

IC₅₀ values
AKT1: 0.55 nM, AKT2: 0.81

nM, AKT3: 1.31 nM
[1][3][4]

Binding Affinity (Kd)
AKT1: 1.2 nM, AKT1-E17K: 8.6

nM
[2][3][4][7][8]

Experimental Protocol: Preparation of ARQ-751
Stock Solution
This protocol outlines the steps for preparing a 10 mM stock solution of ARQ-751 in DMSO.

Materials:

ARQ-751 powder

Anhydrous/sterile Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or cryovials

Calibrated pipettes and sterile tips

Vortex mixer

Optional: Sonicator
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Procedure:

Pre-calculation: Before opening the vial, calculate the volume of DMSO required to achieve

the desired stock concentration. To prepare a 10 mM stock solution, use the following

formula:

Volume of DMSO (μL) = (Mass of ARQ-751 (mg) / 586.73 g/mol ) * 100,000

Reconstitution:

Briefly centrifuge the vial of ARQ-751 powder to ensure all the powder is at the bottom.[9]

Under sterile conditions (e.g., in a laminar flow hood), add the calculated volume of

anhydrous/sterile DMSO to the vial.[9]

Tightly cap the vial and vortex thoroughly until the powder is completely dissolved. Gentle

warming (e.g., in a 37°C water bath) or sonication can be used to aid dissolution if

necessary.[9] Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, it is highly

recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-20

μL) in sterile microcentrifuge tubes or cryovials.[9]

Label each aliquot clearly with the compound name, concentration, date of preparation,

and solvent.

For long-term storage, store the aliquots at -80°C. For short-term storage (up to one

month), -20°C is acceptable.[6][7] When stored properly as a powder at -20°C, ARQ-751
is stable for over two years.[1][6] In DMSO, it is stable for up to 6 months at -80°C and 1

month at -20°C.[6][7]

Preparation of Working Solutions:

When preparing working solutions for your in vitro assays, thaw a single aliquot of the stock

solution at room temperature.[9]
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Perform serial dilutions of the stock solution in the appropriate cell culture medium or assay

buffer to achieve the final desired concentrations.[9]

It is crucial to mix thoroughly at each dilution step.

To prevent precipitation of the compound, it is advisable to first make intermediate dilutions

in DMSO before the final dilution into the aqueous medium.[10]

The final concentration of DMSO in the assay should be kept low (typically ≤0.5%) to avoid

solvent-induced cytotoxicity.[11] Always include a vehicle control (medium with the same final

concentration of DMSO) in your experiments.[9]

Diagrams
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Workflow for ARQ-751 Stock Solution Preparation
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Caption: Workflow for preparing ARQ-751 stock and working solutions.
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Simplified PI3K/AKT Signaling Pathway Inhibition by ARQ-751
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Caption: Inhibition of the PI3K/AKT signaling pathway by ARQ-751.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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